2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95%
Overview
Description
2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95% (2F4F2MPP) is a phenolic compound that is widely used in scientific research. It has a wide range of applications in the field of biochemistry and physiology, making it a highly sought-after compound for laboratory experiments.
Mechanism of Action
2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to inhibit enzymes through a variety of mechanisms. It can bind to the active sites of enzymes, preventing them from catalyzing reactions. Additionally, it can bind to the allosteric sites of enzymes, causing them to become less active. It can also interact with the protein structure of enzymes, causing them to become destabilized.
Biochemical and Physiological Effects
2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, which can lead to changes in cell metabolism and signaling. Additionally, it has been shown to interact with the protein structure of enzymes, which can lead to changes in their activity and stability. It has also been shown to have effects on cell growth and differentiation, as well as on the expression of certain genes.
Advantages and Limitations for Lab Experiments
2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its purity can be easily controlled. Additionally, it has a wide range of applications in biochemistry and physiology, making it a versatile compound for research. However, there are some limitations to its use in laboratory experiments. It is a relatively expensive compound, and its effects on enzymes can be difficult to quantify.
Future Directions
There are several potential future directions for the use of 2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95% in scientific research. It could be used to study the effects of enzyme inhibition on cell metabolism and signaling. Additionally, it could be used to study the effects of enzyme inhibition on gene expression. It could also be used to study the effects of enzyme inhibition on drug metabolism and pharmacokinetics. Finally, it could be used to study the effects of enzyme inhibition on drug toxicity.
Synthesis Methods
2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95% is synthesized via the reaction of 2-fluoro-4-(5-fluoro-2-methoxyphenyl) phenol with an acid. The reaction can be catalyzed by a variety of acids, such as hydrochloric acid, sulfuric acid, and phosphoric acid. The reaction is typically conducted at room temperature and the resulting product is a white powder with a purity of 95%.
Scientific Research Applications
2-Fluoro-4-(5-fluoro-2-methoxyphenyl)phenol, 95% is used in a variety of scientific research applications, such as in the study of enzyme inhibition and drug discovery. It has been used in the inhibition of enzymes such as acetylcholinesterase, trypsin, and chymotrypsin. Additionally, it has been used in the study of drug metabolism, pharmacokinetics, and toxicology.
Properties
IUPAC Name |
2-fluoro-4-(5-fluoro-2-methoxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2O2/c1-17-13-5-3-9(14)7-10(13)8-2-4-12(16)11(15)6-8/h2-7,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIKBYMVGVFDGAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50684298 |
Source
|
| Record name | 3,5'-Difluoro-2'-methoxy[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50684298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261893-78-0 |
Source
|
| Record name | 3,5'-Difluoro-2'-methoxy[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50684298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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